[4-(4-Chloro-1-oxobutyl)]-N-methoxy-N-methyl benzeneacetamide

• Molecular Formula: C14H18ClNO3
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 2-[4-(4-chlorobutanoyl)phenyl]-N-methoxy-N-methylacetamide
• InChI: InChI=1S/C14H18ClNO3/c1-16(19-2)14(18)10-11-5-7-12(8-6-11)13(17)4-3-9-15/h5-8H,3-4,9-10H2,1-2H3
• InChI Key: NBAKJRWJLSTMQZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CC1=CC=C(C=C1)C(=O)CCCCl)OC

Description

[4-(4-Chloro-1-oxobutyl)]-N-methoxy-N-methyl benzeneacetamide is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cool a slurry of aluminum chloride (87 g, 650 mmol) in methylene chloride (100 mL) with an ice bath. Add 4-chlorobutyryl chloride (51 g, 360 mL) dropwise over 0.5 hours. Add N-methoxy-N-methyl-benzeneacetamide (53 g; 300 mmol) over 0.5 hours. Allow the resultant solution to warm to room temperature. Then heat at reflux for 6 hours. Cool the solution to room temperature. Pour the solution into ice (1 L) and add methylene chloride (1 L). Separate the organic phase. Extract the aqueous phase with methylene chloride (2×500 mL). Dry the combined organics over anhydrous magnesium sulfate and concentrate to provide a solid which contains a ca. 1:1 mixture of the title compound and the meta isomer.